methyl 6-formyl-3,4-dihydro-2H-oxazine-4-carboxylate

• IUPAC Name: methyl 6-formyl-2,3-dihydro-1,4-oxazine-4-carboxylate
• InChI: InChI=1S/C7H9NO4/c1-11-7(10)8-2-3-12-6(4-8)5-9/h4-5H,2-3H2,1H3
• InChI Key: BREQJLYSGKYESH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCOC(=C1)C=O
• Molecular Formula: C7H9NO4
• Molecular Weight: 171.15 g/mol
• CAS No.: 2137574-52-6

Description

“Methyl 6-formyl-3,4-dihydro-2H-oxazine-4-carboxylate” is a chemical compound with the CAS Number: 2137574-52-6. It has a molecular weight of 171.15. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is “methyl 6-formyl-2,3-dihydro-4H-1,4-oxazine-4-carboxylate” and its Inchi Code is "1S/C7H9NO4/c1-11-7(10)8-2-3-12-6(4-8)5-9/h4-5H,2-3H2,1H3".

Physical and Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature.

Scientific Research Applications

1. Precursor for Derivatives Synthesis

Methyl 6-ethoxy-5,6-dihydro-4H-1,2-oxazine-4-carboxylate, a related compound, has been used as a precursor for synthesizing derivatives of β-proline, nipecotic acid, and various carboxylic acids. These derivatives have potential applications in synthetic chemistry and drug development (Tishkov, Reissig, & Ioffe, 2002).

2. Solid-Phase Synthesis for Library Development

Derivatives of 3-methyl-3,6-dihydro-2H-1,2-oxazine-6-carboxylic acid were utilized in solid-phase synthesis to create a library of derivatives. This method is crucial for high-throughput synthesis in combinatorial chemistry, aiding in the discovery of new compounds with potential applications in various fields, including pharmaceuticals (Křupková et al., 2016).

3. Innovative Synthesis Methods

New synthesis methods have been developed for 3,4-dihydro-2H-benzo[1,4]oxazines, which are important in biology and medication. This involves using 2-aminophenol as a starting material and has led to the successful synthesis of various 3,4-dihydro-2H-benzo[1,4]oxazine derivatives (詹淑婷, 2012).

4. Hydrolysis Studies

Studies on the hydrolysis of compounds related to 3,4-dihydro-2H-1,4-oxazines have been conducted to understand their behavior and potential applications in chemistry and pharmaceuticals (Iwanami et al., 1964).

5. Synthesis of N-H Exchange Inhibitors

Research on the synthesis of N-(4-isopropyl-2,2-dimethyl-3-oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-carbonyl)guanidine methanesulfonate, a potent Na/H exchange inhibitor, has used related 3,4-dihydro-2H-1,4-oxazine derivatives. This highlights its application in the development of specific inhibitors with potential therapeutic use (Yamamoto et al., 1999).

Safety and Hazards

For safety information and potential hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.